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Abstract
This technical guide provides a detailed overview of the solubility of 2,4-Dihydroxycinnamic
acid, also known as Umbellic acid. Recognizing the current scarcity of specific quantitative

solubility data for this compound in publicly accessible literature, this document focuses on

providing a framework for understanding its solubility characteristics. It includes a comparative

analysis with its well-studied isomer, caffeic acid (3,4-Dihydroxycinnamic acid), detailed

experimental protocols for solubility determination, and a discussion of its physicochemical

properties. This guide is intended to be a valuable resource for researchers and professionals

in drug development and other scientific fields who are working with or investigating 2,4-
Dihydroxycinnamic acid.

Introduction
2,4-Dihydroxycinnamic acid (Umbellic acid) is a hydroxycinnamic acid and an isomer of the

more commonly studied caffeic acid. As a phenolic compound, it is of interest for its potential

biological activities and as a precursor in the biosynthesis of other compounds, such as

umbelliferone.[1] Understanding the solubility of 2,4-Dihydroxycinnamic acid in various

solvents is a critical prerequisite for its extraction, purification, formulation, and application in

both research and industrial settings.
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This guide aims to collate the available information on the solubility of 2,4-Dihydroxycinnamic
acid. However, a comprehensive search of scientific databases and literature reveals a

significant lack of quantitative solubility data for this specific isomer. Therefore, this document

will:

Present the known physicochemical properties of 2,4-Dihydroxycinnamic acid.

Provide a detailed overview of established experimental protocols for determining solubility.

Offer a comparative look at the solubility of its isomer, caffeic acid, to provide a contextual

understanding.

Illustrate a relevant biochemical pathway involving 2,4-Dihydroxycinnamic acid.

Physicochemical Properties of 2,4-
Dihydroxycinnamic Acid
A summary of the key physicochemical properties of 2,4-Dihydroxycinnamic acid is

presented in the table below.
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Property Value Source

Chemical Name

(2E)-3-(2,4-

dihydroxyphenyl)prop-2-enoic

acid

[1]

Common Name
Umbellic acid, 2,4-

Dihydroxycinnamic acid
[1]

CAS Number
614-86-8 (non-specific),

99699-42-0 (E-isomer)
[1]

Molecular Formula C₉H₈O₄

Molecular Weight 180.16 g/mol

Melting Point 202 °C (decomposition)

Appearance Solid

XLogP3-AA (logP) 1.2 [2]

Hydrogen Bond Donor Count 3 [2]

Hydrogen Bond Acceptor

Count
4 [2]

Solubility of 2,4-Dihydroxycinnamic Acid: Data and
Comparison
Quantitative Solubility Data for 2,4-Dihydroxycinnamic
Acid
As of the date of this publication, specific quantitative solubility data for 2,4-
Dihydroxycinnamic acid in various solvents (e.g., g/100g of solvent) is not readily available in

peer-reviewed journals or major chemical databases. This scarcity of data highlights an area

for future research to fully characterize this compound for its potential applications.

Comparative Solubility Data of Caffeic Acid (3,4-
Dihydroxycinnamic Acid)
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Due to the lack of data for 2,4-Dihydroxycinnamic acid, the solubility of its isomer, caffeic

acid, is presented here for comparative purposes. It is crucial to note that while these

compounds are isomers, their solubility profiles may differ significantly due to differences in

their molecular structure and intermolecular interactions.

The following table summarizes the reported solubility of caffeic acid in several common

solvents.

Solvent Solubility (approximate) Source

Water (cold) Sparingly soluble [3]

Water (hot) Freely soluble [3]

Phosphate-Buffered Saline

(PBS, pH 7.2)
~0.5 mg/mL [4]

Ethanol ~25 mg/mL [4]

Dimethyl Sulfoxide (DMSO) ~5 mg/mL [4]

Dimethylformamide (DMF) ~5 mg/mL [4]

Disclaimer: This data is for caffeic acid (3,4-Dihydroxycinnamic acid) and should not be used

as a direct substitute for the solubility of 2,4-Dihydroxycinnamic acid. Experimental

determination of the solubility of 2,4-Dihydroxycinnamic acid is strongly recommended.

Experimental Protocols for Solubility Determination
For researchers aiming to determine the solubility of 2,4-Dihydroxycinnamic acid, the

following established methodologies are recommended.

Isothermal Shake-Flask Method
The isothermal shake-flask method is a widely accepted and reliable technique for determining

the equilibrium solubility of a solid in a liquid.

Methodology:

Preparation of a Saturated Solution:
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An excess amount of 2,4-Dihydroxycinnamic acid is added to a known volume or mass

of the selected solvent in a sealed container (e.g., a flask or vial).

The container is placed in a constant-temperature shaker or water bath and agitated for a

prolonged period (typically 24-72 hours) to ensure that equilibrium is reached. The

temperature should be carefully controlled and monitored.

Phase Separation:

Once equilibrium is established, the undissolved solid is separated from the saturated

solution. This is typically achieved by centrifugation followed by filtration through a fine-

pore filter (e.g., 0.45 µm) to remove any suspended particles.

Quantification of the Dissolved Solute:

The concentration of 2,4-Dihydroxycinnamic acid in the clear, saturated filtrate is then

determined using a suitable analytical technique. Common methods include:

Gravimetric Analysis: A known volume or mass of the saturated solution is evaporated

to dryness, and the mass of the remaining solute is measured.

UV-Vis Spectrophotometry: The absorbance of the saturated solution (appropriately

diluted) is measured at the wavelength of maximum absorbance (λmax) for 2,4-
Dihydroxycinnamic acid. The concentration is then calculated using a pre-established

calibration curve.

High-Performance Liquid Chromatography (HPLC): A highly sensitive and specific

method for quantifying the concentration of the solute in the saturated solution.

The following diagram illustrates the general workflow for the isothermal shake-flask method.

Solution Preparation Equilibration Phase Separation Analysis

Add excess 2,4-Dihydroxycinnamic acid
to a known volume of solvent Seal the container Agitate at a constant temperature

(e.g., 24-72 hours) Centrifuge the mixture Filter the supernatant Quantify the dissolved solute in the filtrate
(e.g., Gravimetry, UV-Vis, HPLC)
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Isothermal Shake-Flask Method Workflow

Relevant Biochemical Pathway
2,4-Dihydroxycinnamic acid is an intermediate in the biosynthesis of umbelliferone, a natural

product with various biological activities.[1] Understanding this pathway can provide context for

the compound's role in biological systems.

The following diagram illustrates the key steps in the umbelliferone biosynthesis pathway.
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Umbelliferone Biosynthesis Pathway

Conclusion
While 2,4-Dihydroxycinnamic acid is a compound of scientific interest, there is a notable gap

in the literature regarding its quantitative solubility in common solvents. This guide has provided

the known physicochemical properties and outlined standard experimental protocols that can

be employed to systematically determine its solubility. The comparative data for its isomer,

caffeic acid, offers a preliminary reference point, though with the strong caution that these

values are not directly transferable. The elucidation of the solubility profile of 2,4-
Dihydroxycinnamic acid through further experimental work is essential for advancing its study

and potential applications in drug development and other fields.

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for rigorous experimental validation. All laboratory work should be

conducted in accordance with established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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